Cas no 2171252-74-5 ((2S)-2-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetamido}butanoic acid)

• Product Name: (2S)-2-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetamido}butanoic acid
• CAS No: 2171252-74-5
• MF: C₂₆H₂₅N₃O₅
• MW: 459.493806600571
• CID: 6286384
• PubChem ID: 165958578
• Update Time: 2025-05-30

(2S)-2-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetamido}butanoic acid
• 2171252-74-5
• (2S)-2-{2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]acetamido}butanoic acid
• EN300-1508292

• Inchi： 1S/C26H25N3O5/c1-2-23(25(31)32)29-24(30)13-16-11-12-17(14-27-16)28-26(33)34-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-12,14,22-23H,2,13,15H2,1H3,(H,28,33)(H,29,30)(H,31,32)/t23-/m0/s1
• InChI Key： CEDFYZGTFCCTMG-QHCPKHFHSA-N
• SMILES： O(C(NC1=CN=C(C=C1)CC(N[C@H](C(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 459.17942091g/mol
• Monoisotopic Mass: 459.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 118Ų

Additional information on (2S)-2-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetamido}butanoic acid

The (2S)-2-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetamido}butanoic Acid: A Comprehensive Overview

The compound with CAS No 2171252-74-5, known as (2S)-2-{2-[5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetamido}butanoic acid, is a highly specialized molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its intricate structure and potential applications in drug development, particularly in the design of bioactive molecules with specific therapeutic targets.

The molecular structure of this compound is characterized by a chiral center at the second carbon atom, which is a critical feature for its biological activity. The presence of the fluorenylmethoxycarbonyl (Fmoc) group is particularly significant, as it is commonly used as a protecting group in peptide synthesis. This group plays a pivotal role in controlling the reactivity and stability of the molecule during synthetic processes.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. For instance, researchers have explored the use of Fmoc-containing peptides in targeted drug delivery systems, where they serve as versatile platforms for attaching bioactive moieties. The pyridine ring within the structure is another key element, contributing to the molecule's electronic properties and potential for interaction with biological targets.

In terms of synthesis, this compound represents a challenging yet rewarding target for organic chemists. The construction of such a complex molecule requires a meticulous approach, often involving multi-step reactions with precise stereochemical control. The use of advanced synthetic techniques, such as asymmetric catalysis and peptide coupling methods, has been instrumental in achieving high yields and purity.

From a biological standpoint, this compound has shown promise in various assays evaluating its potential as an inhibitor or modulator of specific enzymes or receptors. Its unique structure allows for interactions with biomolecules at multiple sites, making it a valuable tool in studying complex biological systems.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the binding affinities and pharmacokinetic profiles of such molecules with greater accuracy. These computational models have provided insights into the optimization of the compound's properties, such as improving its solubility or enhancing its bioavailability.

In conclusion, (2S)-2-{{{(9H-fluoren-9-yl)methoxycarbonyl}}..., CAS No 2171252-74-5, stands as a testament to the ingenuity and precision required in modern chemical synthesis. Its intricate structure and diverse functional groups make it a valuable asset in both academic research and industrial applications.